Cas no 288401-03-6 (4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-)
288401-03-6 structure
Product Name:4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-
CAS No:288401-03-6
MF:C15H9FO3
MW:256.228567838669
CID:248910
PubChem ID:21177885
Update Time:2025-04-19
4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-
- 6-fluoro-2-(4-hydroxyphenyl)chromen-4-one
- 6-FLUORO-4'-HYDROXYFLAVONE
- DTXSID60611131
- 6-Fluoro-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- MB01412
- FT-0644349
- SCHEMBL15232231
- 288401-03-6
- 6-FLUORO-2-(4-HYDROXYPHENYL)-4H-CHROMEN-4-ONE
-
- Inchi: 1S/C15H9FO3/c16-10-3-6-14-12(7-10)13(18)8-15(19-14)9-1-4-11(17)5-2-9/h1-8,17H
- InChI Key: BRTJQCAAPSCLBW-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C=C(C1C=CC(=CC=1)O)O2)=O
Computed Properties
- Exact Mass: 256.05400
- Monoisotopic Mass: 256.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.408
- Boiling Point: 434.7°C at 760 mmHg
- Flash Point: 216.7°C
- Refractive Index: 1.646
- PSA: 50.44000
- LogP: 3.30470
4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)- Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk